2-(3-Fluoropyridin-2-yl)sulfanylethanol
Overview
Description
2-(3-Fluoropyridin-2-yl)sulfanylethanol is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is widely used in the synthesis of various organic compounds and has shown promising results in several scientific studies.
Mechanism of Action
The mechanism of action of 2-(3-Fluoropyridin-2-yl)sulfanylethanol is not fully understood. However, it is believed that this compound works by interacting with enzymes and proteins in the body, leading to changes in biochemical pathways.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-Fluoropyridin-2-yl)sulfanylethanol has several biochemical and physiological effects. It has been shown to have antioxidant properties, which may help protect cells from damage caused by free radicals. This compound has also been studied for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3-Fluoropyridin-2-yl)sulfanylethanol in lab experiments include its ease of synthesis, low cost, and versatility in organic synthesis. However, limitations include its potential toxicity and the need for careful handling in a laboratory setting.
Future Directions
There are several future directions for the use of 2-(3-Fluoropyridin-2-yl)sulfanylethanol in scientific research. One potential area of study is its use in the synthesis of new pharmaceuticals with improved efficacy and safety profiles. Additionally, this compound may have potential applications in materials science and catalysis. Further studies are needed to fully understand the mechanism of action and potential uses of 2-(3-Fluoropyridin-2-yl)sulfanylethanol.
Synthesis Methods
The synthesis of 2-(3-Fluoropyridin-2-yl)sulfanylethanol involves the reaction of 2-bromo-3-fluoropyridine with sodium sulfide in the presence of ethanol. This reaction results in the formation of 2-(3-Fluoropyridin-2-yl)sulfanylethanol. The synthesis method is relatively simple and can be performed in a laboratory setting.
Scientific Research Applications
2-(3-Fluoropyridin-2-yl)sulfanylethanol has shown promising results in several scientific studies. It has been used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. This compound has also been studied for its potential use as a catalyst in organic reactions.
properties
IUPAC Name |
2-(3-fluoropyridin-2-yl)sulfanylethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNOS/c8-6-2-1-3-9-7(6)11-5-4-10/h1-3,10H,4-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOXSKQFEDPWAHA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)SCCO)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Fluoropyridin-2-yl)sulfanylethanol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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